Cas no 1342874-00-3 (5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid)

5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopentyl-substituted 1,2,4-oxadiazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile synthetic intermediate. The 1,2,4-oxadiazole moiety contributes to its stability and bioisosteric properties, making it suitable for drug design applications. The cyclopentyl group enhances lipophilicity, which may improve membrane permeability in bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound is typically utilized in the development of small-molecule inhibitors, peptidomimetics, and other pharmacologically relevant scaffolds.
5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid structure
1342874-00-3 structure
Product Name:5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1342874-00-3
MF:C8H10N2O3
MW:182.176601886749
CID:5745986
PubChem ID:63383193
Update Time:2025-10-29

5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid
    • 5-cyclopentyl-1,2,4-oxadiazole-3-carboxylicacid
    • AKOS012689427
    • EN300-1119910
    • 1342874-00-3
    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-cyclopentyl-
    • 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid
    • Inchi: 1S/C8H10N2O3/c11-8(12)6-9-7(13-10-6)5-3-1-2-4-5/h5H,1-4H2,(H,11,12)
    • InChI Key: ZIYSQYPEBOPTML-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCC2)=NC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.352±0.06 g/cm3(Predicted)
  • Boiling Point: 370.8±25.0 °C(Predicted)
  • pka: 2.89±0.10(Predicted)

5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

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5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid Related Literature

Additional information on 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1342874-00-3)

5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1342874-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative features a unique 1,2,4-oxadiazole core, which is known for its versatile applications in drug discovery and material science. The compound's molecular structure combines a cyclopentyl group with the oxadiazole ring, offering distinct physicochemical properties that make it valuable for designing bioactive molecules.

In recent years, the demand for 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid has surged due to its potential role in developing small-molecule therapeutics. Researchers are particularly interested in its ability to serve as a pharmacophore or building block for novel drugs targeting metabolic disorders and inflammatory diseases. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored biological activities. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where modular compounds like this are essential for optimizing drug candidates.

The synthesis of 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid typically involves cyclization reactions of precursor nitriles or amidoximes, followed by selective functionalization. Its CAS number 1342874-00-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity, meeting the stringent standards required for research and industrial applications.

Beyond pharmaceuticals, this compound has shown promise in agrochemical innovation. The 1,2,4-oxadiazole moiety is known to exhibit herbicidal and insecticidal properties, making it a candidate for developing next-generation crop protection agents. With increasing global focus on sustainable agriculture, researchers are exploring its potential to reduce environmental impact while maintaining efficacy. This dual applicability in life sciences and material chemistry underscores its interdisciplinary relevance.

From a commercial perspective, CAS 1342874-00-3 is often listed by specialty chemical suppliers catering to contract research organizations (CROs) and academic laboratories. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance. As the fine chemicals market expands, driven by advancements in precision medicine and green chemistry, demand for structurally diverse intermediates like this compound is expected to rise.

In summary, 5-Cyclopentyl-1,2,4-oxadiazole-3-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its structural features and functional groups align with key trends in drug discovery, including the need for bioisosteres and scaffold hopping strategies. Whether you're a synthetic chemist, a formulation scientist, or a procurement specialist, understanding its properties and applications can provide a competitive edge in today's innovation-driven markets.

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